2-Aminopent-4-ynoic acid hydrochloride
2-Aminopent-4-ynoic acid hydrochloride
Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia.
Brand Name:
Vulcanchem
CAS No.:
16900-57-5
VCID:
VC0170922
InChI:
InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H
SMILES:
C#CCC(C(=O)O)N.Cl
Molecular Formula:
C5H8ClNO2
Molecular Weight:
149.574
2-Aminopent-4-ynoic acid hydrochloride
CAS No.: 16900-57-5
Cat. No.: VC0170922
Molecular Formula: C5H8ClNO2
Molecular Weight: 149.574
* For research use only. Not for human or veterinary use.
Specification
| Description | Hydrogen sulphide (H2S), a naturally occurring gasotransmitter, is a potent vasodilator and pro-inflammatory mediator. DL-Propargyl glycine (PAG) is an irreversible inhibitor of the H2S synthesizing enzyme cystathionine-γ-lyase (CSE). PAG blocks H2S synthesis activity in rat liver preparations with an IC50 value of 55 µM and abolishes the rise in plasma H2S in anaesthetized rats induced with hemorrhagic shock. At concentrations ranging from 25-100 mg/kg, PAG can reduce H2S-associated inflammation in rodent models of pancreatitis, oedema, and endotoxemia. |
|---|---|
| CAS No. | 16900-57-5 |
| Molecular Formula | C5H8ClNO2 |
| Molecular Weight | 149.574 |
| IUPAC Name | 2-aminopent-4-ynoic acid;hydrochloride |
| Standard InChI | InChI=1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H |
| Standard InChI Key | UAMBUICGODABQY-UHFFFAOYSA-N |
| SMILES | C#CCC(C(=O)O)N.Cl |
| Appearance | Assay:≥95%A crystalline solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator